Tert-butyl 2-isocyanato-2-methylpropanoate

• Molecular Formula: C9H15NO3
• Molecular Weight: 185.22 g/mol
• IUPAC Name: tert-butyl 2-isocyanato-2-methylpropanoate
• InChI: InChI=1S/C9H15NO3/c1-8(2,3)13-7(12)9(4,5)10-6-11/h1-5H3
• InChI Key: ITSKACICFSDKTO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C(C)(C)N=C=O

Description

Tert-butyl 2-isocyanato-2-methylpropanoate is a useful research compound. Its molecular formula is C9H15NO3 and its molecular weight is 185.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 100-mL 3-necked round-bottom flask was placed a solution of tert-butyl 2-amino-2-methylpropanoate (1.2 g, 7.54 mmol, 1.00 equiv) in dichloromethane (20 mL). This was followed by the addition of ditrichloromethyl carbonate (750 mg, 2.53 mmol, 0.34 equiv), in portions at 0° C. After 30 min, triethylamine (2.3 g, 22.73 mmol, 3.02 equiv) was added dropwise with stirring. The resulting solution was stirred for 5 h at room temperature and then concentrated under vacuum. The residue was diluted with 20 mL of ethyl ether. The solids were filtered out. The filtrate was concentrated under vacuum. Purification afforded 1.4 g (crude) of tert-butyl 2-isocyanato-2-methylpropanoate (110.2) as a yellow oil.